Cas no 2171614-37-0 (1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171614-37-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6290316
• PubChem ID: 165875969
• Update Time: 2025-06-26

1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro4.5decane
• 2171614-37-0
• EN300-1643442
• 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C12H23NO2/c1-9-12(14-7-6-13-9)8-10(2,3)15-11(12,4)5/h9,13H,6-8H2,1-5H3
• InChI Key： IKQYEVWCCUCULY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC2(C(C)NCCO2)C1(C)C

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro4.5decane

Introduction to 1,1,3,3,10-Pentamethyl-2,6-Dioxa-9-Azaspiro[4.5]Decane (CAS No. 2171614-37-0)

The compound 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro[4.5]decane, identified by the CAS number 2171614-37-0, is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—the spiro atom. In this case, the spiro atom is a nitrogen atom (N), making it an azaspiro compound. The structure of this compound is further defined by the presence of multiple methyl groups and oxygen atoms in the form of ether linkages.

The synthesis of spiro[4.5]decane derivatives has been a topic of interest in organic chemistry due to their structural complexity and potential biological activity. Recent studies have focused on optimizing synthetic pathways to achieve higher yields and better purity levels. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process of similar spiro compounds.

One of the key features of 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro[4.5]decane is its rigid and compact structure. This rigidity is attributed to the spiro arrangement and the presence of multiple methyl groups, which provide steric hindrance and contribute to the molecule's stability. Such structural characteristics make it an ideal candidate for applications in drug design, where molecular rigidity is often desired to enhance bioavailability and target specificity.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various diseases. For example, recent research has indicated that spiro compounds with nitrogen atoms can exhibit modulatory effects on G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic agents. The presence of multiple methyl groups in this compound may further enhance its ability to interact with specific receptor sites.

The incorporation of oxygen atoms in the form of ether linkages adds another layer of functionality to this molecule. Ether groups are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which can influence the solubility and permeability properties of a compound. These properties are crucial for determining its suitability as a drug candidate or a precursor in medicinal chemistry.

From a synthetic perspective, the construction of spiro compounds like spiro[4.5]decane derivatives often involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing such complex molecules with high enantioselectivity. This is particularly important for pharmaceutical applications where stereochemistry plays a critical role in determining efficacy and safety.

In addition to its direct applications in drug discovery, this compound serves as a valuable building block for constructing larger molecular frameworks. Its unique structure allows chemists to explore novel architectures that could lead to innovative materials or advanced therapeutic agents. For instance, researchers have investigated the use of spiro compounds as scaffolds for creating macrocyclic structures with potential applications in supramolecular chemistry.

The study of spiro[4.5]decane derivatives has also contributed significantly to our understanding of stereochemical outcomes in organic reactions. By analyzing the formation pathways and stereochemical preferences during synthesis, chemists can gain insights into reaction mechanisms and develop more efficient synthetic strategies for related compounds.

In conclusion, 1,1,3,3,10-pentamethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No.: 2171614-37-0) represents an intriguing class of compounds with diverse potential applications across various fields of chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development efforts.